5-(2-fluorobenzyl)-8-methyl-3-(2-phenylpropyl)-3H-pyrimido[5,4-b]indol-4(5H)-one

• IUPAC Name: 5-[(2-fluorophenyl)methyl]-8-methyl-3-(2-phenylpropyl)pyrimido[5,4-b]indol-4-one
• InChI: InChI=1S/C27H24FN3O/c1-18-12-13-24-22(14-18)25-26(31(24)16-21-10-6-7-11-23(21)28)27(32)30(17-29-25)15-19(2)20-8-4-3-5-9-20/h3-14,17,19H,15-16H2,1-2H3
• InChI Key: DHIWEWUAENDGMZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N(C3=C2N=CN(C3=O)CC(C)C4=CC=CC=C4)CC5=CC=CC=C5F
• Molecular Formula: C27H24FN3O
• Molecular Weight: 425.5 g/mol

Description

5-(2-fluorobenzyl)-8-methyl-3-(2-phenylpropyl)-3H-pyrimido[5,4-b]indol-4(5H)-one is a chemical compound that has been studied for its potential applications in scientific research. It is a pyrimidoindole derivative that has shown promise in various fields of study, including biochemistry, pharmacology, and neuroscience. In

Scientific Research Applications

Antiviral Applications

Hepatitis B Virus Inhibition : A compound structurally related to the requested molecule has been synthesized and evaluated for its antiviral properties, particularly against the Hepatitis B virus (HBV). Through X-ray crystal structure analysis and molecular docking studies, this substance exhibited nanomolar inhibitory activity in vitro against HBV, marking it as a potent new inhibitor for hepatitis B (Ivashchenko et al., 2019).

Anticancer Activities

Antitumor Activity : Research on related compounds has demonstrated significant antitumor activities. For instance, derivatives synthesized through a process that could be generally applied to a range of 6-(substituted benzyl)-5-methylpyrido[2,3-d]pyrimidines showed potent lipid-soluble inhibition of mammalian dihydrofolate reductase and had notable activity against certain types of carcinoma in animal models (Grivsky et al., 1980).

Synthetic Methodologies

Microwave-Assisted Synthesis : The use of microwave irradiation has been applied in the synthesis of heterocyclic compounds, including those structurally similar to the molecule . This method provides advantages such as a short synthetic route, operational simplicity, and increased safety, which are crucial for fast synthesis required for biomedical screening (Han et al., 2009).

Fluorinated Coumarin-Pyrimidine Hybrids : Another study focused on the efficient synthesis of fluorinated hybrids under microwave-irradiation, leading to compounds with significant anticancer activity against human cancer cell lines. This research emphasizes the potential of fluorine-containing molecules in the development of new anticancer agents (Hosamani et al., 2015).